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Compound of Interest

Compound Name: 5-Trifluoromethyl-2,2'-bipyridine

Cat. No.: B12972484

Get Quote

Precision Ligand Design for Catalysis and Medicinal Chemistry

Executive Summary & Critical Disambiguation
In the field of organometallic chemistry and photoredox catalysis, the term "5-Trifluoromethyl-
2,2'-bipyridine" often leads to ambiguity. It technically refers to the mono-substituted

derivative, but the bis-substituted analog (5,5'-dCF3bpy) is the industry standard for high-

performance Iridium(III) photocatalysts.

This guide covers both distinct chemical entities to ensure experimental precision:

Target A (Mono): 5-(Trifluoromethyl)-2,2'-bipyridine (Asymmetric building block).

Target B (Bis): 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine (Symmetric ligand for photoredox

catalysis).[1]

Chemical Identity & Properties
The introduction of the trifluoromethyl (-CF
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) group onto the bipyridine scaffold significantly lowers the energy of the Lowest Unoccupied
Molecular Orbital (LUMO), enhancing the

-acceptor character of the ligand. This electronic tuning is critical for stabilizing metal centers in
lower oxidation states and shifting redox potentials in photocatalytic cycles.

Comparative Technical Data
Feature Mono-Substituted

Bis-Substituted (Industry

Standard)

Chemical Name
5-(Trifluoromethyl)-2,2'-

bipyridine

5,5'-Bis(trifluoromethyl)-2,2'-

bipyridine

CAS Number 1219133-21-7 142946-80-3

Molecular Formula

C

H

F

N

C

H

F

N

Molecular Weight 224.18 g/mol 292.18 g/mol

Appearance White to off-white powder White crystalline solid

Melting Point
N/A (Often oil/low-melting

solid)
129 – 133 °C

Solubility DCM, Chloroform, THF
DCM, CHCl

, THF, Toluene

Primary Utility
Asymmetric ligand design,

MedChem

Ligand for Ir(III)/Ru(II)

photocatalysts

Synthesis & Manufacturing Protocols
A. Synthesis of 5,5'-Bis(trifluoromethyl)-2,2'-bipyridine
(Homocoupling)
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Mechanism: Nickel-mediated reductive homocoupling of 2-chloropyridines.[2] This is the

preferred industrial route due to the availability of the starting material.

Protocol (Self-Validating System):

Reagents: 2-Chloro-5-(trifluoromethyl)pyridine (1.0 eq), NiCl

(PPh

)

(0.1 eq), Zinc dust (excess, activated), Et

NI (accelerator), THF (anhydrous).

Activation: Activate Zn dust by washing with dilute HCl, water, ethanol, and ether, then drying

under vacuum. This ensures the removal of the oxide layer, critical for initiation.

Reaction:

Charge a Schlenk flask with Ni catalyst, Zn, and Et

NI under inert atmosphere (N

or Ar).

Add anhydrous THF and the chloropyridine substrate.

Heat to 60°C for 12–24 hours. The solution typically turns a deep reddish-brown,

indicating the formation of the active Ni(0) species.

Workup:

Quench with aqueous ammonia (dissolves Zn salts).

Extract with DCM.[3]

Purify via recrystallization from Ethanol/Hexane or silica flash chromatography

(Hexane/EtOAc).
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B. Synthesis of 5-(Trifluoromethyl)-2,2'-bipyridine
(Cross-Coupling)
Mechanism: Stille or Negishi cross-coupling is required to break symmetry.

Protocol:

Coupling Partners: 2-Bromo-5-(trifluoromethyl)pyridine + 2-(Tributylstannyl)pyridine (Stille)

OR 2-Pyridylzinc bromide (Negishi).

Catalyst: Pd(PPh

)

(5 mol%).

Conditions: Reflux in Toluene (Stille) or THF (Negishi) for 16 hours.

Purification: Chromatography is essential to separate the product from homocoupled

byproducts.

Visualizing the Synthetic Logic

2-Chloro-5-(trifluoromethyl)pyridine

Ni(0) / Zn / THF
(Reductive Homocoupling) Dimerization

Pd(0) Cross-Coupling
(+ 2-Pyridyl-M)

 Asymmetric

5,5'-Bis(trifluoromethyl)-2,2'-bipyridine
(CAS 142946-80-3)

5-(Trifluoromethyl)-2,2'-bipyridine
(CAS 1219133-21-7)

Click to download full resolution via product page

Caption: Divergent synthetic pathways for mono- and bis-trifluoromethyl bipyridines starting

from a common pyridine precursor.

Applications in Drug Discovery & Catalysis[4]
Photoredox Catalysis (The "Bis" Scaffold)
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The 5,5'-bis(trifluoromethyl) derivative is a cornerstone ligand for modulating the redox

potentials of Iridium-based photocatalysts.

Mechanism: The electron-withdrawing -CF

groups stabilize the HOMO of the metal complex, thereby increasing the oxidation potential
of the excited state (

).

Key Complex:[Ir(dF(CF3)ppy)2(5,5'-dCF3bpy)]PF6.[1]

Utility: Enables difficult oxidations, such as the decarboxylation of primary carboxylic acids or

the oxidation of amides.

Bioisosteres & Medicinal Chemistry (The "Mono"
Scaffold)

Lipophilicity: The -CF

group increases logP, enhancing membrane permeability.

Metabolic Stability: Blocks metabolic oxidation at the 5-position of the pyridine ring.

Asymmetry: Used when the steric bulk of two -CF

groups prevents coordination or when a "push-pull" electronic system is required in the
ligand.

Sourcing & Supply Chain
When ordering, verify the CAS number explicitly. "Trifluoromethyl bipyridine" is often used

colloquially for the bis-compound.

Approved Suppliers
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Region Supplier Product Type Purity Grade Notes

Global Sigma-Aldrich Mono & Bis 98%

Lists Mono as

CAS 1219133-

21-7.

USA
Strem /

Ascensus
Bis (Major) 97%+

Specializes in

the Bis-ligand for

catalysis.

Japan TCI Chemicals Bis >98%

High inventory of

CAS 142946-80-

3.[1]

Global ChemScene Mono 98%

Reliable source

for the

asymmetric

building block.

UK/EU Ossila Bis 99%

Focuses on

materials for

optoelectronics.

Safety & Handling (SDS Summary)
Hazard Classification: Acute Toxic (Oral) Category 3; Skin Irritant Category 2.

Signal Word: DANGER.

Handling:

Inhalation: Use a fume hood. Dust is irritating to the respiratory tract.

Storage: Store under inert atmosphere (Argon/Nitrogen). While relatively stable,

fluorinated ligands should be kept dry to prevent hydrolysis over long-term storage.

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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